Cas no 1951439-16-9 (3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride)

• Product Name: 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride
• CAS No: 1951439-16-9
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• MDL: MFCD28119130
• CID: 4632820
• PubChem ID: 118798611
• Update Time: 2025-06-26

3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AS-70207
• CS-0199354
• 3-METHYL-4-(TRIFLUOROMETHYL)PIPERIDIN-4-OL HCL
• AKOS027256214
• 3-Methyl-4-(Trifluoromethyl)Piperidin-4-Ol Hydrochloride(WX601435)
• 1951439-16-9
• 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride
• MFCD28119130
• 3-methyl-4-(trifluoromethyl)piperidin-4-ol;hydrochloride
• 3-Methyl-4-(trifluoromethyl)piperidin-4-olhydrochloride

• MDL： MFCD28119130
• Inchi： 1S/C7H12F3NO.ClH/c1-5-4-11-3-2-6(5,12)7(8,9)10;/h5,11-12H,2-4H2,1H3;1H
• InChI Key： GCPAIWHINWEIOL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CCNCC1C)O)(F)F

Computed Properties

• Exact Mass: 219.0637762g/mol
• Monoisotopic Mass: 219.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride

3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride (CAS No. 1951439-16-9): A Comprehensive Overview

3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride, identified by its CAS number 1951439-16-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of a methyl group at the 3-position and a trifluoromethyl group at the 4-position, along with the hydrochloride salt form, imparts unique chemical and pharmacological properties that make it a valuable candidate for further research and development.

The structural features of 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride contribute to its potential biological activity. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a common moiety in drug design. Additionally, the piperidine ring is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its favorable pharmacokinetic properties.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in the development of central nervous system (CNS) drugs. The compound’s ability to cross the blood-brain barrier and interact with various neurotransmitter systems makes it a promising candidate for treating neurological disorders. Current research is exploring its potential in modulating serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The hydrochloride salt form of 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride enhances its solubility and bioavailability, which are critical factors in drug formulation. This property allows for more efficient absorption and distribution within the body, potentially leading to improved therapeutic outcomes. Studies have demonstrated that hydrochloride salts can improve the pharmacokinetic profile of active pharmaceutical ingredients (APIs), making them more suitable for oral administration.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride. Molecular docking studies have shown that this compound interacts with several key targets relevant to CNS disorders. For instance, it has been found to bind with high affinity to serotonin receptors (5-HT1A and 5-HT2A), suggesting its potential as an antidepressant or anxiolytic agent. Furthermore, preliminary data indicate that it may also modulate dopamine receptors, which could be beneficial in treating motor disorders.

The synthesis of 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the introduction of the trifluoromethyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves conversion to the hydrochloride salt, which typically involves reacting the free base with hydrochloric acid under controlled conditions.

Evaluation of the toxicological profile is essential before advancing 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride into clinical trials. Preclinical studies have focused on assessing its acute toxicity, chronic toxicity, and potential side effects. These studies provide critical data on safe dosage ranges and help identify any adverse reactions that may occur at higher concentrations. The results from these studies are crucial for determining whether further development is warranted.

The compound’s potential applications extend beyond CNS disorders. Research is ongoing to explore its efficacy in treating inflammatory conditions and pain management. The unique structural features of 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride suggest that it may interact with inflammatory pathways by modulating key enzymes and receptors involved in the inflammatory response.

In conclusion, 3-Methyl-4-(trifluoromethyl)piperidin-4-ol hydrochloride (CAS No. 1951439-16-9) is a promising compound with significant potential in pharmaceutical applications. Its structural features, combined with recent findings from preclinical studies, make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for addressing various therapeutic challenges across multiple disease areas.